3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid
Overview
Description
3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid, also known as BDBS, is a synthetic compound used in scientific research. It belongs to the class of sulfonamides and has been found to have potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid has been found to have potential applications in various fields of scientific research. It has been used as a starting material for the synthesis of various sulfonamide derivatives. 3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid has been found to have inhibitory activity against carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance, respiration, and bone resorption. 3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid has also been used as a ligand in the synthesis of metal complexes for potential applications in catalysis and material science.
Mechanism Of Action
The mechanism of action of 3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid is not well understood. However, it has been suggested that 3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid may inhibit carbonic anhydrase enzymes by binding to the zinc ion in the active site of the enzyme. This binding may prevent the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ion, which is a crucial step in various physiological processes.
Biochemical And Physiological Effects
3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid has been found to have inhibitory activity against various carbonic anhydrase enzymes. This inhibition may have various biochemical and physiological effects. For example, inhibition of carbonic anhydrase enzymes may lead to a decrease in the production of bicarbonate ion, which may affect acid-base balance and respiration. Inhibition of carbonic anhydrase enzymes may also affect bone resorption, which is a crucial process in bone remodeling.
Advantages And Limitations For Lab Experiments
3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used as a starting material for the synthesis of various sulfonamide derivatives. 3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid has also been found to have inhibitory activity against various carbonic anhydrase enzymes, which makes it a potential candidate for the development of new drugs. However, 3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid also has some limitations for lab experiments. For example, its mechanism of action is not well understood, which makes it difficult to predict its effects on various physiological processes.
Future Directions
There are several future directions for the research of 3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid. One potential direction is the development of new sulfonamide derivatives for various applications such as drug development and material science. Another potential direction is the investigation of the mechanism of action of 3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid and its effects on various physiological processes. Further research may also be needed to identify the potential side effects and toxicity of 3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid.
Synthesis Methods
The synthesis of 3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid involves the reaction between 4-bromo-2,5-dimethoxybenzenesulfonyl chloride and 3-aminobenzoic acid in the presence of a base such as triethylamine. The reaction yields 3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid as a white solid with a melting point of 265-267°C. The purity of the compound can be confirmed by various analytical techniques such as NMR, IR, and HPLC.
properties
IUPAC Name |
3-[(4-bromo-2,5-dimethoxyphenyl)sulfonylamino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO6S/c1-22-12-8-14(13(23-2)7-11(12)16)24(20,21)17-10-5-3-4-9(6-10)15(18)19/h3-8,17H,1-2H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPZPLANFFWNDFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1Br)OC)S(=O)(=O)NC2=CC=CC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Bromo-2,5-dimethoxybenzenesulfonamido)benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(3,4-Dimethylphenyl)hydrazinylidene]-1,3-diphenylpropane-1,3-dione](/img/structure/B604711.png)
![N'-[(E)-(4-hydroxy-3-methoxyphenyl)methylidene]cyclohexanecarbohydrazide](/img/structure/B604714.png)
![1-{[(1E)-(4-hydroxy-3-methoxyphenyl)methylene]amino}-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile](/img/structure/B604715.png)
![(2E,5Z)-5-[(5-bromo-1H-indol-3-yl)methylidene]-3-(2-ethoxyethyl)-2-(phenylimino)-1,3-thiazolidin-4-one](/img/structure/B604718.png)
![5-amino-1-phenyl-6-sulfanyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one](/img/structure/B604721.png)
![Hydrazinecarbothioamide, 2-[(5-methyl-1H-imidazol-4-yl)methylene]-](/img/structure/B604723.png)
![5-acetyl-6-hydroxy-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-4-one](/img/structure/B604726.png)
![(16E)-16-(1-hydroxyethylidene)-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2,4,6,9,11,13-heptaene-8,15-dione](/img/structure/B604729.png)
![5,5-Dimethyl-2-[1-(2-methyl-2-phenylhydrazinyl)ethylidene]cyclohexane-1,3-dione](/img/structure/B604732.png)
![2,3,4-Pentanetrione, 3-[2-(3-methoxyphenyl)hydrazone]](/img/structure/B604733.png)
![3-(4-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol](/img/structure/B604735.png)